Cas no 75996-32-6 (3-(benzyloxy)-5-methoxyaniline)

• Product Name: 3-(benzyloxy)-5-methoxyaniline
• CAS No: 75996-32-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 3360177
• PubChem ID: 12658785
• Update Time: 2025-05-22

3-(benzyloxy)-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-METHOXY-5-(PHENYLMETHOXY)-
• 3-(BENZYLOXY)-5-METHOXYANILINE
• 75996-32-6
• EN300-1296239
• AKOS019315885
• WS-00895
• 3-methoxy-5-phenylmethoxyaniline
• D85777
• SCHEMBL16551263
• 3-(benzyloxy)-5-methoxyaniline

• Inchi： 1S/C14H15NO2/c1-16-13-7-12(15)8-14(9-13)17-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3
• InChI Key： ONJHBQZGFOKBLW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1)N)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(benzyloxy)-5-methoxyaniline

Recent Advances in the Study of 3-(Benzyloxy)-5-methoxyaniline (CAS: 75996-32-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(Benzyloxy)-5-methoxyaniline (CAS: 75996-32-6) is a chemically synthesized aromatic amine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents targeting inflammatory diseases, cancer, and neurological disorders. The benzyloxy and methoxy functional groups confer unique physicochemical properties, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of 3-(benzyloxy)-5-methoxyaniline in the development of novel kinase inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative neoplasms. The compound's ability to undergo regioselective functionalization has enabled researchers to explore diverse chemical space, optimizing pharmacokinetic properties such as solubility and metabolic stability.

In addition to its pharmacological potential, 3-(benzyloxy)-5-methoxyaniline has been employed in chemical biology as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. A groundbreaking 2024 paper in ACS Chemical Biology reported its use in developing a turn-on sensor for hydrogen peroxide, leveraging the amine group's reactivity with ROS to generate a measurable signal. This application opens new avenues for real-time monitoring of oxidative stress in disease models.

The synthetic routes to 3-(benzyloxy)-5-methoxyaniline have also seen advancements, with recent protocols emphasizing green chemistry principles. A 2023 Organic Process Research & Development article detailed a palladium-catalyzed cross-coupling approach that achieves >90% yield while minimizing hazardous byproducts. Such methodological improvements are critical for scaling up production to meet the growing demand in preclinical research.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and off-target effects. Ongoing toxicology studies using in vitro hepatocyte models and in vivo rodent systems aim to address these gaps, with preliminary data suggesting dose-dependent hepatotoxicity at concentrations above 100 μM. Researchers are actively exploring structural modifications to mitigate these adverse effects while preserving therapeutic activity.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the optimization of 3-(benzyloxy)-5-methoxyaniline derivatives. Several pharmaceutical companies have included this scaffold in their AI-driven drug discovery platforms, highlighting its continued relevance in modern medicinal chemistry. The compound's unique combination of synthetic accessibility and biological relevance positions it as a cornerstone for future innovations in targeted therapy development.